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Compound of Interest

Compound Name: Jnj-dgat1-A

Cat. No.: B1673076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The development of specific enzyme inhibitors is a critical endeavor in drug discovery,

demanding rigorous evaluation of a compound's on-target potency and off-target effects. This

guide provides a comparative analysis of Jnj-dgat1-A, a selective inhibitor of Diacylglycerol

Acyltransferase 1 (DGAT1), against other known DGAT1 inhibitors. DGAT1 is a key enzyme in

triglyceride synthesis, making it an attractive target for metabolic diseases. This document

outlines the specificity of Jnj-dgat1-A through quantitative data from cellular and enzymatic

assays, detailed experimental protocols, and visual representations of the underlying biological

pathways and experimental workflows.

Comparative Specificity of DGAT1 Inhibitors
The following table summarizes the half-maximal inhibitory concentrations (IC50) of Jnj-dgat1-
A and other selective DGAT1 inhibitors against DGAT1 and other related acyltransferases.

Lower IC50 values indicate higher potency. The data demonstrates the high selectivity of these

compounds for DGAT1 over other enzymes.
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Compound
DGAT1 IC50
(nM)

DGAT2 IC50
(µM)

ACAT1 IC50
(µM)

ACAT2 IC50
(µM)

Reference(s
)

Jnj-dgat1-A
Not Publicly

Available

>70-fold

selectivity vs

DGAT1

Not Publicly

Available

Not Publicly

Available

PF-04620110 19 >10 >10 >10 [1]

T863 15-49 >10 No inhibition Not specified [2][3]

A-922500 7-9 53 >296 >296 [4][5][6]

Pradigastat

(LCQ-908)
57 >10 >10 >10 [7][8][9]

Note: "Not Publicly Available" indicates that specific IC50 values were not found in the

searched literature. The selectivity of Jnj-dgat1-A is described as being over 70-fold more

potent against DGAT2.

Signaling Pathway and Experimental Workflow
To visualize the biological context and the experimental approach for assessing inhibitor

specificity, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

